Cas no 1805334-18-2 (Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805334-18-2
• MF: C₁₁H₁₃ClF₂N₂O₂
• MW: 278.682928800583
• CID: 4857950
• Update Time: 2025-06-20

Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H13ClF2N2O2/c1-2-18-9(17)3-6-7(11(13)14)5-16-8(4-12)10(6)15/h5,11H,2-4,15H2,1H3
• InChI Key： SGTJSAZWJUHZBI-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(CC(=O)OCC)C(C(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate

Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1805334-18-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1805334-18-2) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its intricate molecular structure, has garnered considerable attention in recent years due to its pivotal role in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a chloromethyl moiety, and a difluoromethyl substituent, makes it a valuable building block for constructing complex drug molecules.

The compound's structure is particularly noteworthy for its potential applications in the synthesis of bioactive molecules. The 3-amino group provides a site for further functionalization, enabling the attachment of various pharmacophores. Meanwhile, the 2-(chloromethyl) moiety serves as a reactive handle for nucleophilic substitution reactions, facilitating the introduction of additional functional groups such as hydroxyl or amine moieties. The 5-(difluoromethyl) group is particularly interesting as it can influence the metabolic stability and pharmacokinetic properties of the final drug product. This unique combination of functional groups makes Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate an indispensable tool in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel antiviral and anticancer agents. Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate has emerged as a key intermediate in several promising drug candidates. For instance, studies have demonstrated its utility in the synthesis of inhibitors targeting viral proteases and kinases. The difluoromethyl group, in particular, has been shown to enhance the binding affinity and selectivity of these inhibitors, making them more effective against their intended targets.

The compound's relevance extends beyond antiviral applications. It has also been explored in the development of small-molecule inhibitors for various cancer-related targets. The ability to modify the 3-amino and 2-(chloromethyl) groups allows for the creation of highly specific inhibitors that can modulate key signaling pathways involved in cancer progression. Recent studies have highlighted its role in synthesizing inhibitors targeting tyrosine kinases and other enzymes crucial for tumor growth and survival.

The synthetic pathways involving Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate are diverse and well-documented. One common approach involves the condensation of ethyl acetoacetate with appropriate fluorinated pyridine derivatives followed by sequential functionalization to introduce the necessary substituents. These synthetic routes have been optimized for high yield and purity, ensuring that pharmaceutical manufacturers can produce this intermediate on an industrial scale.

The growing demand for this compound underscores its importance in modern drug discovery. Pharmaceutical companies and research institutions alike are increasingly reliant on Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate for developing new therapeutics. Its versatility and reactivity make it a cornerstone in the synthesis of complex molecules with potential therapeutic applications across multiple disease areas.

In conclusion, Ethyl 3-amino-2-(chloromethyl)-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1805334-18-2) represents a critical intermediate in pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists working on cutting-edge drug development projects. As research continues to uncover new applications for this compound, its significance in the pharmaceutical industry is expected to grow even further.